Cas no 1207023-97-9 ((5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate)

(5-Phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate is a heterocyclic compound featuring a 1,2-oxazole core linked to a benzothiadiazole moiety via a methyl carboxylate bridge. This structure imparts unique electronic and photophysical properties, making it valuable in materials science, particularly in the development of organic semiconductors and fluorescent probes. The phenyl-substituted oxazole enhances stability and π-conjugation, while the benzothiadiazole unit contributes to strong electron-accepting characteristics. Its well-defined molecular architecture allows for precise tuning of optoelectronic behavior, facilitating applications in OLEDs, photovoltaic devices, and sensor technologies. The compound's synthetic versatility further supports its utility in advanced functional material design.

(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate structure

1207023-97-9 structure

Product Name:(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate

CAS No:1207023-97-9

MF:C₁₇H₁₁N₃O₃S

MW:337.352542161942

CID:5960992

PubChem ID:45513078

Update Time:2025-05-20

(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- (5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate
- F2496-2294
- 1207023-97-9
- (5-phenylisoxazol-3-yl)methyl benzo[c][1,2,5]thiadiazole-5-carboxylate
- AKOS024653147
- Inchi： 1S/C17H11N3O3S/c21-17(12-6-7-14-15(8-12)20-24-19-14)22-10-13-9-16(23-18-13)11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key： YPWPFXZZHJMDGJ-UHFFFAOYSA-N
- SMILES： N1=C2C=CC(C(OCC3C=C(C4=CC=CC=C4)ON=3)=O)=CC2=NS1

Computed Properties

Exact Mass: 337.05211239g/mol
Monoisotopic Mass: 337.05211239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 106Å²

(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2496-2294-2μmol	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2496-2294-5μmol	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2496-2294-10μmol	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2496-2294-20μmol	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2496-2294-1mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2496-2294-2mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2496-2294-3mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2496-2294-4mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2496-2294-5mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2496-2294-10mg	(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate	1207023-97-9	90%+	10mg	$79.0	2023-05-16

(5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

Additional information on (5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate

Chemical Compound CAS No. 1207023-97-9: (5-Phenyl-1,2-Oxazol-3-Yl)Methyl 2,1,3-Benzothiadiazole-5-Carboxylate

The compound with CAS No. 1207023-97-9, named as (5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiadiazole moiety with a phenyl-substituted oxazole group. The combination of these functional groups imparts distinctive electronic and optical properties to the molecule.

Recent studies have highlighted the importance of benzothiadiazole derivatives in the development of advanced materials for optoelectronic applications. The presence of the oxazole group further enhances the compound's ability to participate in π-conjugation, which is crucial for achieving desirable electronic properties. Researchers have explored the use of this compound in the synthesis of novel polymers and organic semiconductors, where its ability to modulate charge transport properties has been extensively studied.

The synthesis of (5-phenyl-1,2-oxazol-3-yl)methyl 2,1,3-benzothiadiazole-5-carboxylate involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The phenyl group attached to the oxazole ring plays a critical role in stabilizing the molecule's structure and influencing its reactivity. Recent advancements in catalytic methods have enabled higher yields and improved purity levels during the synthesis process.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility characteristics have also been optimized through careful structural modifications, allowing for easier integration into various chemical systems. The compound's UV-vis absorption spectrum has been analyzed in depth, revealing strong absorption bands that are indicative of its potential use in light-harvesting applications.

The application of (5-phenyl-1,2-Oxazol-3-Yl)Methyl 2,1,3-Benzothiadiazole-5-Carboxylate extends beyond traditional materials science into areas such as drug delivery systems and bioimaging. Its ability to form stable complexes with metal ions has opened new avenues for its use in sensing technologies and catalysis. Furthermore, its biocompatibility has been assessed in preliminary studies, suggesting potential applications in biomedical engineering.

Looking ahead, ongoing research is focused on enhancing the compound's photochemical stability and exploring its compatibility with existing manufacturing processes. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs that will further expand its utility across diverse sectors.